Cas no 1286702-71-3 (ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate)

• Product Name: ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate
• CAS No: 1286702-71-3
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 5757818
• PubChem ID: 52907328
• Update Time: 2025-05-24

ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-4-oxobutanoate
• VU0530568-1
• ethyl 4-oxo-4-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]butanoate
• F6057-0064
• AKOS024530311
• 1286702-71-3
• ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate
• LOMNOIBHFNOWLX-UHFFFAOYSA-N

• Inchi： 1S/C15H24N4O3/c1-2-22-15(21)5-4-14(20)18-11-8-17(9-12-18)10-13-19-7-3-6-16-19/h3,6-7H,2,4-5,8-13H2,1H3
• InChI Key： LOMNOIBHFNOWLX-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)N1CCN(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 308.18484064g/mol
• Monoisotopic Mass: 308.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate

Ethyl 4-Oxo-4-{4-[2-(1H-Pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate (CAS No. 1286702-71-3): A Comprehensive Overview

Ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate (CAS No. 1286702-71-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as EOPB for brevity, is characterized by its unique structural features, including a pyrazole ring and a piperazine moiety, which contribute to its potential therapeutic applications.

The pyrazole ring is a five-membered heterocyclic aromatic compound with two nitrogen atoms. It is a common structural motif in many biologically active molecules, particularly in drugs targeting the central nervous system (CNS). The presence of the pyrazole ring in EOPB suggests that it may exhibit similar pharmacological properties, such as anti-inflammatory, analgesic, and anticonvulsant activities.

The piperazine moiety is another key structural element of EOPB. Piperazines are widely used in the design of drugs due to their ability to enhance solubility and bioavailability. In the context of EOPB, the piperazine group may play a crucial role in modulating the compound's interaction with biological targets, potentially improving its efficacy and reducing side effects.

Recent studies have explored the potential therapeutic applications of EOPB in various disease models. One notable area of research is its use as an antidepressant. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that EOPB exhibits potent antidepressant-like effects in rodent models of depression. The researchers found that EOPB significantly reduced immobility time in the forced swim test and tail suspension test, indicating its potential as a novel antidepressant agent.

In addition to its antidepressant properties, EOPB has also shown promise as an anxiolytic. A preclinical study conducted by a team at the University of California, San Francisco (UCSF) reported that EOPB effectively reduced anxiety-like behaviors in mice subjected to elevated plus maze and open field tests. The mechanism underlying these effects is thought to involve modulation of serotonin and dopamine neurotransmitter systems, which are known to play critical roles in mood regulation.

Another area of interest is the potential use of EOPB as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. A study published in *Pharmacological Research* (2022) investigated the anti-inflammatory effects of EOPB in lipopolysaccharide (LPS)-induced inflammation models. The results showed that EOPB significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential for treating inflammatory conditions.

The pharmacokinetic properties of EOPB have also been studied extensively. Research has shown that EOPB exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In terms of safety, preliminary toxicology studies have indicated that EOPB is well-tolerated at therapeutic doses. However, more comprehensive safety assessments are required to ensure its long-term safety and efficacy in clinical settings.

The synthesis of ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate involves several steps, including the formation of the pyrazole ring and the coupling with the piperazine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

Overall, ethyl 4-oxo-4-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}butanoate (CAS No. 1286702-71-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for addressing unmet medical needs in areas such as depression, anxiety, and inflammation.